Cas no 1261913-27-2 (4-(3-Carboxy-5-fluorophenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Carboxy-5-fluorophenyl)-2-nitrobenzoic acid
• CAS No: 1261913-27-2
• MF: C₁₄H₈FNO₆
• MW: 305.214827537537
• MDL: MFCD18321486
• CID: 2763075
• PubChem ID: 53227358
• Update Time: 2025-04-21

4-(3-Carboxy-5-fluorophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-CARBOXY-5-FLUOROPHENYL)-2-NITROBENZOIC ACID
• 5-Fluoro-3'-nitro[1,1'-biphenyl]-3,4'-dicarboxylic acid
• DTXSID90690914
• 4-(3-Carboxy-5-fluorophenyl)-2-nitrobenzoic acid, 95%
• MFCD18321486
• 1261913-27-2
• 4-(3-Carboxy-5-fluorophenyl)-2-nitrobenzoic acid

• MDL： MFCD18321486
• Inchi： 1S/C14H8FNO6/c15-10-4-8(3-9(5-10)13(17)18)7-1-2-11(14(19)20)12(6-7)16(21)22/h1-6H,(H,17,18)(H,19,20)
• InChI Key： MKURKDFKKDNBSG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.03356514Da
• Monoisotopic Mass: 305.03356514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives